Barium hexafluorosilicate
Overview
Description
Barium hexafluorosilicate, also referred to as barium silicofluoride, is an inorganic compound that includes elements like barium, fluorine, and silicon . It is a white, crystalline powder that is insoluble in water . It is used in the preparation of silicon tetrafluoride and as a pesticide .
Molecular Structure Analysis
The molecular formula of Barium hexafluorosilicate is BaSiF6 . Its molecular weight is 279.40 . The structure of Barium hexafluorosilicate is available on various chemical databases .Physical And Chemical Properties Analysis
Barium hexafluorosilicate is a white, crystalline powder . It is insoluble in water . The molecular weight of Barium hexafluorosilicate is 279.40 .Scientific Research Applications
Synthesis and Characterization of Barium Hexafluoridoosmates
Barium hexafluorosilicate has been used in the synthesis and characterization of barium hexafluoridoosmates . Two barium hexafluoridoosmates, Ba(OsF6)2 and BaOsF6, were synthesized and characterized for the first time using X-ray powder and single crystal diffraction, IR spectroscopy, as well as NMR spectroscopy in anhydrous hydrogen fluoride .
Determination of Silicon Isotope Compositions
Barium hexafluorosilicate has been used in the determination of silicon isotope compositions in soil reference materials . Silicon (Si) isotope composition can trace Si biogeochemistry cycling, and it is crucial to determine the Si isotope compositions of various earth surface sample species to understand its implications .
Oxygen-Sensitive Applications
Barium hexafluorosilicate is a water-insoluble Barium source for use in oxygen-sensitive applications, such as metal production .
Fluoride Compounds Applications
Fluoride compounds, including Barium hexafluorosilicate, have diverse applications in current technologies and science, from oil refining and etching to synthetic organic chemistry and the manufacture of pharmaceuticals .
Automated Determination of Isotopic Abundances
Barium hexafluorosilicate has been used in a procedure for the automated determination of isotopic abundances of silicon from biogenic and lithogenic particulate matter and from dissolved silicon in fresh or saltwaters .
Mechanism of Action
Target of Action
Barium hexafluorosilicate is an inorganic compound that primarily targets barium ions (Ba2+) and hexafluorosilicate ions (SiF6-2) . These ions play a crucial role in various chemical reactions and processes .
Mode of Action
The compound acts as a source of barium and hexafluorosilicate ions . In its interaction with these targets, it precipitates from solutions that contain barium ions (e.g., barium chloride) as well as hexafluorosilicate ions (e.g., hexafluorosilicic acid) . This results in the formation of barium hexafluorosilicate .
Biochemical Pathways
It is known that the compound can participate in various chemical reactions and processes, acting as a source of barium and hexafluorosilicate ions .
Pharmacokinetics
As a salt that is poorly soluble in water, the pharmacokinetics of barium hexafluorosilicate are largely determined by its solubility . Its poor solubility may limit its bioavailability.
Safety and Hazards
Future Directions
Barium hexafluorosilicate holds significance in the realms of materials science, chemistry, and engineering due to its distinct attributes . It finds application across a spectrum of scientific disciplines, including catalysis, materials science, and biochemistry . It is expected to continue to be invaluable for various scientific explorations .
properties
IUPAC Name |
barium(2+);hexafluorosilicon(2-) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ba.F6Si/c;1-7(2,3,4,5)6/q+2;-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RRLMRHFZRPYSNK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
F[Si-2](F)(F)(F)(F)F.[Ba+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
BaSiF6, BaF6Si |
Source
|
| Record name | barium hexafluorosilicate | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Dictionary_of_chemical_formulas | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
17084-08-1 (Parent) |
Source
|
| Record name | Barium hexafluorosilicate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017125803 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID80884961 |
Source
|
| Record name | Barium hexafluorosilicate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80884961 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.40 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; Insoluble in water (0.0235 g/100mL at 25 deg C); [Merck Index] Powder; [Sigma-Aldrich MSDS] |
Source
|
| Record name | Barium hexafluorosilicate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/20273 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Barium hexafluorosilicate | |
CAS RN |
17125-80-3 |
Source
|
| Record name | Barium hexafluorosilicate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=17125-80-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Barium hexafluorosilicate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017125803 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Silicate(2-), hexafluoro-, barium (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Barium hexafluorosilicate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80884961 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Barium hexafluorosilicate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.430 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | BARIUM HEXAFLUOROSILICATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W4A72RWE6Q | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Q & A
Q1: What makes Barium hexafluorosilicate interesting for optical applications?
A1: Barium hexafluorosilicate, when doped with rare-earth ions like Ce3+, Tb3+, and Eu3+, exhibits fast photoluminescence with sub-nanosecond decay times []. This fast luminescence, coupled with its potential for emission in the visible spectrum under near-UV excitation, makes it attractive for applications like fast optical sensors.
Q2: How does the morphology of Barium hexafluorosilicate impact its luminescence?
A2: Research indicates that synthesizing Barium hexafluorosilicate into superlong nanowires with high aspect ratios can enhance its luminescent properties. These nanowires, often with diameters less than 40 nm and aspect ratios over several hundred, have shown enhanced luminescence intensity compared to microparticle counterparts []. The specific morphology, growing along the c-axis with {110} surfaces, may contribute to these enhanced optical properties.
Q3: Can Barium hexafluorosilicate be transformed into other materials with interesting properties?
A3: Yes, annealing Barium hexafluorosilicate nanowires at high temperatures under vacuum can lead to the formation of barium fluoride (BaF2) nanowires composed of nanocrystals []. Interestingly, both materials exhibit fast emissions in the visible spectrum when doped with the appropriate rare-earth ions, though their decay times and intensities differ.
Q4: Is there research on the stability of Barium hexafluorosilicate?
A4: While the provided research focuses primarily on synthesis and luminescence, one study investigates the decomposition pressures of Barium hexafluorosilicate []. Understanding its thermal stability and decomposition behavior is crucial for determining its suitability for various applications and operating conditions.
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